Cas no 2172552-28-0 (2-1-(2-methylcyclopropyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-(2-methylcyclopropyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172552-28-0
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 5605244
• PubChem ID: 165599608
• Update Time: 2025-10-29

2-1-(2-methylcyclopropyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1597960
• 2-[1-(2-methylcyclopropyl)-5-propyl-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2172552-28-0
• 2-1-(2-methylcyclopropyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine

• Inchi： 1S/C11H20N4/c1-3-4-10-9(5-6-12)13-14-15(10)11-7-8(11)2/h8,11H,3-7,12H2,1-2H3
• InChI Key： AWUOALDUNBIRAK-UHFFFAOYSA-N
• SMILES： N1(C(CCC)=C(CCN)N=N1)C1CC1C

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-1-(2-methylcyclopropyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine

Exploring the Potential of 2-1-(2-methylcyclopropyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172552-28-0) in Modern Chemistry

In the ever-evolving field of organic chemistry, 2-1-(2-methylcyclopropyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172552-28-0) has emerged as a compound of significant interest. This structurally unique molecule combines a methylcyclopropyl group with a propyl-1,2,3-triazole core, creating a versatile scaffold with potential applications across various scientific domains. Researchers are particularly intrigued by its triazole-ethylamine moiety, which is known to participate in diverse chemical interactions.

The compound's 2-methylcyclopropyl substituent contributes to its stereochemical complexity, while the 5-propyl-1H-1,2,3-triazol-4-yl group offers opportunities for further functionalization. This dual functionality makes 2-1-(2-methylcyclopropyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine particularly valuable in medicinal chemistry research, where scientists are exploring its potential as a building block for novel therapeutic agents. Current studies focus on its possible role in targeting specific biological pathways, though these applications remain in preliminary stages.

From a synthetic chemistry perspective, CAS 2172552-28-0 represents an interesting challenge for organic synthesis. The incorporation of both cyclopropyl and triazole rings in a single molecule requires sophisticated synthetic strategies. Recent advancements in click chemistry methodologies have facilitated more efficient routes to such compounds, addressing growing demand from pharmaceutical researchers investigating small molecule drug discovery approaches.

The physicochemical properties of 2-1-(2-methylcyclopropyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine contribute to its research utility. Its balanced lipophilicity, influenced by both the propyl chain and methylcyclopropyl group, makes it suitable for various experimental conditions. These characteristics align with current trends in fragment-based drug design, where researchers seek compounds with optimal molecular properties for lead optimization.

In material science applications, the 1,2,3-triazole core of this compound has shown promise due to its ability to form stable molecular networks. The methylcyclopropyl-ethylamine moiety may contribute to unique material properties when incorporated into polymers or supramolecular assemblies. This dual applicability in both life sciences and materials research makes 2172552-28-0 particularly valuable in interdisciplinary studies.

Quality control and characterization of 2-1-(2-methylcyclopropyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine require advanced analytical techniques. Modern laboratories employ HPLC-MS and NMR spectroscopy to verify the compound's purity and structural integrity, especially important for research applications where precise molecular composition is crucial. These analytical procedures align with current quality by design principles in chemical manufacturing.

The stability profile of CAS 2172552-28-0 under various conditions is an active area of investigation. Preliminary studies suggest that the methylcyclopropyl-triazole combination confers reasonable stability, though proper storage conditions are recommended to maintain compound integrity. These findings are particularly relevant for researchers considering long-term studies or commercial applications of this chemical entity.

As the scientific community continues to explore triazole-containing compounds, the unique structural features of 2-1-(2-methylcyclopropyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine position it as a compound worth watching. Its potential applications span from pharmaceutical research to advanced materials development, reflecting the growing importance of multifunctional organic molecules in contemporary chemistry.

Future research directions for 2172552-28-0 may include detailed structure-activity relationship studies, exploration of its potential as a synthetic intermediate, and investigation of its physicochemical properties under various conditions. The compound's versatility ensures it will remain relevant as new applications emerge in green chemistry and sustainable synthesis methodologies.

For researchers working with 2-1-(2-methylcyclopropyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine, proper handling procedures and complete characterization remain essential. While not classified as hazardous, standard laboratory precautions should be observed when handling this or any research chemical, in line with current laboratory safety protocols and best practices in chemical research.